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Compound of Interest

Compound Name: Hexamethylindanopyran, (4S,7R)-

Cat. No.: B12760529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (4S,7R)-

Hexamethylindanopyran, a key isomer of the synthetic musk ingredient commonly known as

Galaxolide, in fragrance formulations. This document details its chemical properties, olfactory

profile, and application in various consumer products, along with experimental protocols for its

analysis and stability testing.

Introduction
(4S,7R)-Hexamethylindanopyran is a polycyclic musk, widely utilized in the fragrance industry

for its clean, sweet, and persistent musky odor with floral and woody undertones.[1][2][3] Its

primary function in cosmetic and household products is as a fragrance ingredient.[4][5] The

stereochemistry of Hexamethylindanopyran is crucial to its olfactory properties, with the (4S)

configuration being primarily responsible for the characteristic musk scent.[6] Specifically, the

(4S,7R) and (4S,7S) isomers are recognized as the most potent, exhibiting remarkably low

odor thresholds of 1 ng/L or less.[1]

Commercially, this ingredient is known by various names including Galaxolide, Abbalide,

Pearlide, and HHCB.[1][3] It was first synthesized in 1965 and has since become a staple in

fine fragrances, detergents, fabric softeners, and other personal care products.[1][2]
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Physicochemical and Olfactory Properties
A summary of the key physicochemical and olfactory properties of Hexamethylindanopyran

(Galaxolide) is presented in Table 1.

Property Value Reference

Chemical Name

1,3,4,6,7,8-Hexahydro-

4,6,6,7,8,8-hexamethyl-

cyclopenta[g]-2-benzopyran

[1]

INCI Name Hexamethylindanopyran [1][4]

CAS Number
1222-05-5 (for the isomeric

mixture)
[1]

Molecular Formula C₁₈H₂₆O [1][5]

Molecular Weight 258.4 g/mol [1][5]

Appearance Colorless, viscous liquid [7][8]

Odor Profile
Clean, sweet, musky, floral,

woody
[1][2][7]

Odor Threshold
≤ 1 ng/L for (4S,7R) and

(4S,7S) isomers
[1]

Log P 5.92 [9][10]

Boiling Point 330 °C (estimated) [1]

Vapor Pressure 0.000143 mm Hg @ 23°C [10]

Substantivity > 48 hours on a blotter [7][10]

Applications in Fragrance Formulations
(4S,7R)-Hexamethylindanopyran is a versatile fragrance ingredient used across a wide array of

products. Its stability and high substantivity make it an excellent fixative, enhancing the

longevity of other fragrance notes.[5]
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Typical applications and use levels are summarized in Table 2.

Product Category
Typical Use Level in
Fragrance Concentrate

Function

Fine Fragrances (Eau de

Parfum, Eau de Toilette)
Up to 50% Primary musk note, Fixative

Fabric Softeners and

Detergents
High concentrations

Provides a long-lasting clean

and fresh scent on textiles

Soaps and Body Washes Widely used
Imparts a clean, musky

fragrance

Shampoos and Conditioners Commonly used
Adds a pleasant scent to hair

care products

Deodorants and

Antiperspirants
Commonly used

Masks malodor and provides a

fresh fragrance

Air Fresheners Widely used
Provides a continuous

background fragrance

(Data sourced from multiple references providing qualitative application information)[1][4][5][7]

Experimental Protocols
The following protocols provide a framework for the analysis and stability testing of (4S,7R)-

Hexamethylindanopyran in fragrance formulations.

This protocol outlines the quantitative analysis of Hexamethylindanopyran in a fragrance oil.

4.1.1. Materials and Reagents

Hexamethylindanopyran analytical standard

Internal standard (e.g., Tonalide, if not present in the sample)

Ethanol (analytical grade)
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Sample of fragrance oil

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., HP-5MS)

4.1.2. Procedure

Standard Preparation: Prepare a stock solution of Hexamethylindanopyran and the internal

standard in ethanol. Create a series of calibration standards by serial dilution.

Sample Preparation: Accurately weigh a known amount of the fragrance oil and dissolve it in

a known volume of ethanol containing the internal standard.

GC-MS Analysis: Inject the standards and the sample solution into the GC-MS system.

GC Conditions (Example):

Injector Temperature: 250°C

Oven Program: Initial temperature 60°C, hold for 2 min, ramp to 280°C at 10°C/min,

hold for 10 min.

Carrier Gas: Helium

MS Conditions (Example):

Ion Source Temperature: 230°C

Electron Ionization: 70 eV

Scan Range: m/z 40-400

Data Analysis: Identify the peaks corresponding to Hexamethylindanopyran and the internal

standard based on their retention times and mass spectra. Construct a calibration curve and

calculate the concentration of Hexamethylindanopyran in the sample.
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This protocol is designed to assess the stability of Hexamethylindanopyran in a finished

product under accelerated conditions.

4.2.1. Materials and Reagents

Finished fragrance product (e.g., lotion, perfume)

Environmental chamber capable of controlling temperature and light

GC-MS system

Extraction solvent (e.g., hexane, dichloromethane)

4.2.2. Procedure

Initial Analysis: Determine the initial concentration of Hexamethylindanopyran in the product

using the GC-MS protocol described above (with an appropriate sample extraction step).

Accelerated Stability Study:

Store samples of the product under different conditions:

Elevated temperature (e.g., 40°C)

Exposure to UV light

Room temperature (control)

Time-Point Analysis: At specified time intervals (e.g., 1, 2, and 3 months), remove samples

from each storage condition and analyze the concentration of Hexamethylindanopyran.

Data Evaluation: Compare the concentration of Hexamethylindanopyran at each time point

to the initial concentration to determine the extent of degradation. Analyze for the

appearance of any degradation products. Some studies have shown that certain fragrance

ingredients can degrade and form reactive species upon exposure to air and light.[11]
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Caption: Workflow for the quantitative analysis of Hexamethylindanopyran.

The perception of musk odors like (4S,7R)-Hexamethylindanopyran begins with its binding to

specific olfactory receptors (ORs) in the nasal epithelium.[6] This interaction initiates a G-

protein coupled receptor (GPCR) signaling cascade.
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Caption: Simplified olfactory signal transduction pathway.
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Safety and Regulatory Information
Hexamethylindanopyran (as Galaxolide) has been reviewed for safety by various regulatory

bodies. The Scientific Committee on Cosmetics and Non-Food Products (SCCNFP) in Europe

concluded that it can be safely used as a fragrance ingredient in cosmetic products.[1] While it

is widely considered safe for its intended use in consumer products, it is also listed as a

potential allergen.[1][8] As with many fragrance ingredients, its use is subject to the standards

set by the International Fragrance Association (IFRA).

Conclusion
(4S,7R)-Hexamethylindanopyran is a cornerstone of modern perfumery, valued for its

characteristic musk odor, excellent stability, and fixative properties. Understanding its chemical

properties and behavior in various formulations is essential for researchers and product

developers. The provided protocols offer a starting point for the quality control and stability

assessment of fragrance products containing this important ingredient. Further research into its

interactions with other fragrance molecules and its specific olfactory receptor binding profiles

will continue to be of high interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Galaxolide - Wikipedia [en.wikipedia.org]

2. HEXAMETHYLINDANOPYRAN Ingredient Allergy Safety Information
[skinsafeproducts.com]

3. HHCB (Galaxolide) | The Fragrance Conservatory [fragranceconservatory.com]

4. HEXAMETHYLINDANOPYRAN – Ingredient - COSMILE Europe [cosmileeurope.eu]

5. Hexamethylindanopyran - Descrizione [tiiips.com]

6. Hexamethylindanopyran, (4S,7S)- | 172339-62-7 | Benchchem [benchchem.com]

7. Galaxolide - BC Fragrance [shop.bcfragrance.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Galaxolide
https://en.wikipedia.org/wiki/Galaxolide
https://pubchem.ncbi.nlm.nih.gov/compound/Galaxolide
https://www.benchchem.com/product/b12760529?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Galaxolide
https://www.skinsafeproducts.com/ingredients/hexamethylindanopyran
https://www.skinsafeproducts.com/ingredients/hexamethylindanopyran
https://fragranceconservatory.com/ingredient/hhcb
https://cosmileeurope.eu/inci/detail/6378/hexamethylindanopyran/
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=38180&oID=38021
https://www.benchchem.com/product/b12787824
https://shop.bcfragrance.com/product/galaxolide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12760529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Galaxolide | C18H26O | CID 91497 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. ScenTree - Galaxolide® (CAS N° 1222-05-5) [scentree.co]

10. iff.com [iff.com]

11. Chemical stability and in chemico reactivity of 24 fragrance ingredients of concern for
skin sensitization risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for (4S,7R)-
Hexamethylindanopyran in Fragrance Formulation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12760529#application-of-4s-7r-
hexamethylindanopyran-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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